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Introduction

n-Heneicosane (C21Ha4) is a long-chain, saturated hydrocarbon belonging to the alkane series.
[1] As a high-molecular-weight paraffin, it exists as a white, waxy solid at room temperature.[2]
[3] Its well-defined physical properties make it a valuable standard in various analytical
techniques, a component in the formulation of waxes and lubricants, and a subject of study in
the broader field of hydrocarbon chemistry.[3] This technical guide provides a comprehensive
overview of the core physical properties of n-Heneicosane, complete with quantitative data,
detailed experimental protocols for their determination, and visual representations of
experimental workflows.

Core Physical Properties of n-Heneicosane

The physical characteristics of n-Heneicosane are dictated by its long, unbranched carbon
chain, which results in significant van der Waals forces between molecules. These
intermolecular forces govern its state of matter, melting and boiling points, and solubility.

Quantitative Data Summary

The following tables summarize the key physical properties of n-Heneicosane, compiled from
various scientific sources.

Table 1: General and Molar Properties
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Property Value Reference(s)
Chemical Formula C21Haa [415]
Molecular Weight 296.57 g/mol [41[6]
White crystalline
Appearance ] [21[7]
solid/chunks/flakes
Odor Waxy [8]
Table 2: Thermodynamic Properties
Property Value Conditions Reference(s)
. . 39-41 °C (102.2-105.8
Melting Point - [4][6]
OF)
Boiling Point 356.1 °C (673 °F) at 760 mmHg [5]
100 °C (212 °F) at 2 mmHg [41[6]
Flash Point 113 °C (235.4 °F) Closed Cup [6]119]
Heat of Vaporization
107.3 + 2.5 kJ/mol at 298.15 K [10][11]
(AvapH)
Heat of Fusion
46.6 - 47.7 kd/mol - [12]
(AfusH)
Table 3: Physical and Chemical Properties
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.studysmarter.co.uk/explanations/chemistry/organic-chemistry/organic-analysis/
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.studysmarter.co.uk/explanations/chemistry/organic-chemistry/organic-analysis/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-49
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://api.repository.cam.ac.uk/server/api/core/bitstreams/7a0a08a5-9d1b-4831-9210-2b40d9734250/content
https://www.studysmarter.co.uk/explanations/chemistry/organic-chemistry/organic-analysis/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-49
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.studysmarter.co.uk/explanations/chemistry/organic-chemistry/organic-analysis/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-49
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-49
https://www.nist.gov/system/files/documents/srd/jpcrd468.pdf
https://mail.almerja.net/more.php?idm=118587
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Reference(s)
Density 0.792 g/cm?3 at 20°C [4]

Refractive Index (n_D) 1.4352 at 45°C [41[8]

Vapor Pressure <1 mmHg at 20 °C [4119]

6.14 x 10~> mmHg at 25 °C [5]

Water Solubility Insoluble - [2][13]

Soluble in petroleum
Solubility in Organic ether, chloroform,
. [8][13]
Solvents hexane; Slightly

soluble in ethanol

Experimental Protocols

The determination of the physical properties of n-Heneicosane relies on well-established
laboratory techniques. The following sections detail the methodologies for measuring its key
characteristics.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a highly sensitive thermoanalytical technique used to
determine the melting point and heat of fusion of a substance.

Methodology:

o Sample Preparation: A small, precisely weighed sample of n-Heneicosane (typically 1-5 mg)
is encapsulated in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature range and heating rate. For n-
Heneicosane, a suitable range would be from room temperature to approximately 60°C, with
a heating rate of 2-5°C/min to ensure high resolution.
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o Measurement: The DSC cell is heated at the programmed rate. The instrument measures
the difference in heat flow required to maintain the sample and reference at the same
temperature.

o Data Analysis: As the n-Heneicosane sample melts, it absorbs heat, resulting in a
detectable endothermic peak in the DSC thermogram. The onset temperature of this peak is
taken as the melting point, and the area under the peak is proportional to the heat of fusion.

Boiling Point Determination by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a solid like n-Heneicosane, its boiling point is determined at reduced pressures
to prevent thermal decomposition.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a receiving flask, and a thermometer. For reduced pressure distillation, a vacuum
pump and a manometer are connected to the system.

o Sample Introduction: The n-Heneicosane sample is placed in the round-bottom flask along
with boiling chips to ensure smooth boiling.

e Procedure: The system is evacuated to the desired pressure (e.g., 2 mmHg). The flask is
then gently heated.

» Measurement: The temperature is monitored closely. The boiling point is the temperature at
which the vapor and liquid are in equilibrium, and a steady stream of condensate is observed
in the condenser. This temperature reading is recorded as the boiling point at the measured
pressure.

Density Determination by Pycnhometer

A pycnometer is a flask with a precise volume used to determine the density of a substance.
Methodology:

o Mass of Empty Pycnometer: A clean, dry pycnometer is accurately weighed (ma).
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e Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known
temperature and weighed again (mz2). The volume of the pycnometer (V) can be calculated
using the density of water at that temperature.

o Mass of Pycnometer with n-Heneicosane: The pycnometer is emptied, dried, and filled with
molten n-Heneicosane (heated just above its melting point). It is then cooled to a known
temperature (e.g., 20°C, at which n-Heneicosane is solid) and weighed (ms).

o Calculation: The density (p) of n-Heneicosane is calculated using the formula: p = (ms - mi)
IV

Visualizations
Experimental Workflow for Purity and Identity
Confirmation of a Solid Organic Compound

The following diagram illustrates a typical workflow for confirming the identity and assessing the
purity of a solid organic compound like n-Heneicosane using melting point analysis.

Compare Observed MP
to Literature Value
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Caption: Workflow for identity and purity assessment via melting point.

Logical Relationship for Solubility Testing

This diagram outlines the logical steps to determine the solubility of a non-polar compound like
n-Heneicosane in various solvents.

Start: n-Heneicosane Sample

Result: Insoluble

Result: Soluble

Conclusion:
n-Heneicosane is a
non-polar compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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